Cas no 2045189-46-4 (2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine)

2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine structure
2045189-46-4 structure
Product Name:2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine
CAS No:2045189-46-4
MF:C5H10F2N2
MW:136.143107891083
MDL:MFCD29994892
CID:4634716
PubChem ID:121200800
Update Time:2024-11-04

2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3,3-difluoroazetidin-1-yl)ethan-1-amine
    • 2-(3,3-difluoroazetidin-1-yl)ethanamine
    • SCHEMBL18233681
    • AT15703
    • 1-Azetidineethanamine, 3,3-difluoro-
    • CS-0052297
    • MFCD29994892
    • P18881
    • F1907-4304
    • DTXSID701290936
    • 2-(3,3-Difluoroazetidin-1-yl)ethylamine
    • AKOS026708765
    • LNUROOUMAJXKDK-UHFFFAOYSA-N
    • BS-43015
    • SY232894
    • VGD18946
    • 2045189-46-4
    • 2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine
    • MDL: MFCD29994892
    • Inchi: 1S/C5H10F2N2/c6-5(7)3-9(4-5)2-1-8/h1-4,8H2
    • InChI Key: LNUROOUMAJXKDK-UHFFFAOYSA-N
    • SMILES: FC1(CN(CCN)C1)F

Computed Properties

  • Exact Mass: 136.08120465 g/mol
  • Monoisotopic Mass: 136.08120465 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 29.3
  • Molecular Weight: 136.14

2-(3,3-Difluoroazetidin-1-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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D172886-100mg
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$ 185.00 2022-06-05
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